Cas no 2680819-40-1 (benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate)

• Product Name: benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate
• CAS No: 2680819-40-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5653076
• PubChem ID: 165916536
• Update Time: 2025-06-11

benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate
• 2680819-40-1
• EN300-28278114

• Inchi： 1S/C14H17NO3/c1-14(11-16)8-5-9-15(14)13(17)18-10-12-6-3-2-4-7-12/h2-8,16H,9-11H2,1H3
• InChI Key： PONOZSIJKMWUTE-UHFFFAOYSA-N
• SMILES： OCC1(C)C=CCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate

Comprehensive Overview of Benzyl 2-(Hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate (CAS No. 2680819-40-1)

The compound benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate (CAS No. 2680819-40-1) is a specialized organic molecule with a unique pyrrole-based structure. Its chemical formula and functional groups make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both hydroxymethyl and carboxylate groups offers versatile reactivity, enabling applications in drug synthesis and polymer chemistry. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the context of heterocyclic compound optimization.

In recent years, the demand for pyrrole derivatives like benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate has surged due to their role in designing novel therapeutics. For instance, its structural motif aligns with trends in small-molecule drug discovery, where modular scaffolds are prized for their adaptability. Online searches for "pyrrole carboxylate synthesis" or "CAS 2680819-40-1 applications" reflect growing curiosity about its utility. Additionally, its benzyl-protecting group is frequently discussed in forums focused on organic synthesis strategies, highlighting its relevance in modern laboratory workflows.

From a technical perspective, the compound's stability under mild conditions and compatibility with common reagents make it attractive for multi-step synthesis. Its 2,5-dihydro-1H-pyrrole core is particularly noteworthy, as this partially saturated ring system can influence conformational dynamics in target molecules. Laboratories working on peptide mimetics or enzyme inhibitors often evaluate similar structures to balance lipophilicity and hydrogen-bonding capacity. These attributes align with Google Scholar trends showing increased interest in "pyrrole-based pharmacophores" and "carbamate protecting groups."

Environmental and regulatory considerations also shape discussions around benzyl 2-(hydroxymethyl)-2-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate. While not classified as hazardous, its biodegradation pathways and green chemistry alternatives are occasionally queried in academic circles. The compound's hydroxymethyl functionality opens doors to water-soluble derivatives, a feature increasingly valued in sustainable chemistry initiatives. This aligns with broader industry shifts toward benign-by-design principles, as seen in searches for "eco-friendly heterocycles."

Analytical characterization of CAS No. 2680819-40-1 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. PubChem and Reaxys entries for this compound often highlight its spectral fingerprints, aiding in quality control during commercial production. Such data is critical for buyers searching for "pyrrole carboxylate purity standards" or "2680819-40-1 NMR data." Suppliers emphasizing batch-to-batch consistency for this material can leverage these technical details to meet customer expectations.

Looking ahead, innovations in catalytic asymmetric synthesis may further elevate the importance of this compound. Its chiral center at the 2-methyl position presents opportunities for enantioselective transformations—a hot topic in medicinal chemistry. Patent databases reveal tentative interest in related structures for kinase modulation, though specific applications for 2680819-40-1 remain proprietary. This underscores the compound's potential as a strategic intermediate in IP-sensitive R&D sectors.